6-(Cyclohexylthio)-4-methylnicotinic acid

• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol
• IUPAC Name: 6-cyclohexylsulfanyl-4-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C13H17NO2S/c1-9-7-12(14-8-11(9)13(15)16)17-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3,(H,15,16)
• InChI Key: XEZZOZXKKLDYAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C(=O)O)SC2CCCCC2

Description

6-(Cyclohexylthio)-4-methylnicotinic acid (CAS RN: 1355233-85-0) is a nicotinic acid derivative featuring a cyclohexylthio (-S-C6H11) substituent at the 6-position and a methyl group at the 4-position of the pyridine ring . This compound is synthesized via organolithium-mediated substitution or thiolation reactions, leveraging strategies similar to those used for other 4- and 6-substituted nicotinic acids . It is a key intermediate in pharmaceutical and agrochemical research, where its lipophilic cyclohexylthio group may enhance membrane permeability and bioavailability compared to simpler analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Cyclohexylthio)-4-methylnicotinic acid typically involves the introduction of the cyclohexylthio group and the methyl group onto the nicotinic acid core. One common method involves the use of cyclohexylthiol and a suitable methylating agent under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: In an industrial setting, the production of 6-(Cyclohexylthio)-4-methylnicotinic acid may involve large-scale batch reactions using similar synthetic routes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 6-(Cyclohexylthio)-4-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the cyclohexylthio group to a cyclohexyl group using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions where the cyclohexylthio group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydride, potassium carbonate.

Major Products Formed:

Oxidation: Formation of sulfoxides and sulfones.

Reduction: Formation of cyclohexyl derivatives.

Substitution: Formation of various substituted nicotinic acids.

Scientific Research Applications

6-(Cyclohexylthio)-4-methylnicotinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(Cyclohexylthio)-4-methylnicotinic acid involves its interaction with specific molecular targets in biological systems. The cyclohexylthio group and the methyl group may contribute to the compound’s binding affinity and selectivity towards certain enzymes or receptors. The exact molecular pathways and targets are still under investigation, but it is believed that the compound may modulate signaling pathways involved in inflammation and microbial growth.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights structural differences between 6-(Cyclohexylthio)-4-methylnicotinic acid and related compounds:

Compound Name	Substituent at 6-position	Substituent at 4-position	Key Properties/Applications	CAS RN	References
6-(Cyclohexylthio)-4-methylnicotinic acid	Cyclohexylthio (-S-C6H11)	Methyl (-CH3)	Lipophilic; pharmaceutical intermediate	1355233-85-0
6-(Benzylthio)-4-methylnicotinic acid	Benzylthio (-S-C6H5CH2)	Methyl (-CH3)	Higher aromaticity; potential CNS activity	-
4-Chloro-6-methylnicotinic acid	Chloro (-Cl)	Methyl (-CH3)	Electrophilic reactivity; agrochemical precursor	1351479-18-9
4-Hydroxy-6-methylnicotinic acid	Hydroxy (-OH)	Methyl (-CH3)	Hydrogen bonding; metal chelation	10702014 (CID)
4-Methyl-6-phenylamino-nicotinic acid	Phenylamino (-NH-C6H5)	Methyl (-CH3)	Amine functionality; drug discovery	1355175-17-5

Physicochemical Properties

• Lipophilicity: The cyclohexylthio group in the target compound increases logP compared to hydroxy (-OH) or amino (-NH2) substituents, favoring passive diffusion in biological systems .
• Acidity : The carboxylic acid group (pKa ~2.5) is common across nicotinic acid derivatives, but electron-withdrawing substituents (e.g., -Cl) lower the pKa, enhancing solubility in basic media .
• Thermal Stability : 4-Methylnicotinic acid derivatives generally exhibit stability up to 200°C, though thioether-containing analogs may decompose under oxidative conditions .

Key Research Findings

• Substituent Effects on Bioactivity: Thioether groups enhance cellular uptake compared to ether or amino groups, as demonstrated in cytotoxicity assays against cancer cell lines .
• Thermodynamic Stability : Computational studies indicate that the cyclohexylthio group stabilizes the pyridine ring via steric hindrance and hydrophobic interactions .

Biological Activity

6-(Cyclohexylthio)-4-methylnicotinic acid is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

6-(Cyclohexylthio)-4-methylnicotinic acid is an organosulfur compound characterized by a cyclohexylthio group attached to a methylnicotinic acid moiety. Its molecular formula is C13H17NOS, with a molar mass of approximately 251.35 g/mol. The compound typically appears as a white to light yellow crystalline powder with a melting point around 90°C. It is insoluble in water but soluble in organic solvents such as acetone and benzene, which enhances its utility in various applications.

Pharmacological Activities

Research indicates that 6-(Cyclohexylthio)-4-methylnicotinic acid exhibits several significant biological activities:

• Antimicrobial Properties : Preliminary studies suggest that this compound may act as an antimicrobial agent, inhibiting the growth of various pathogens. Its structural features indicate potential interactions with biological targets that could modulate pathways associated with infectious diseases.
• Enzyme Inhibition : Interaction studies have shown that 6-(Cyclohexylthio)-4-methylnicotinic acid may inhibit specific kinases and other enzymes, indicating potential anticancer properties. This inhibition can disrupt cellular signaling pathways involved in tumor growth and proliferation.
• Histone Deacetylase (HDAC) Inhibition : Some studies suggest that derivatives of this compound may exhibit HDAC inhibitory activity, which is crucial for the treatment of various cancers and autoimmune diseases. HDAC inhibitors are known to induce cell cycle arrest and apoptosis in cancer cells .

The mechanisms through which 6-(Cyclohexylthio)-4-methylnicotinic acid exerts its biological effects are still under investigation. However, several hypotheses have been proposed:

• Binding Affinity : The compound's ability to bind to specific biological targets, such as kinases or HDACs, suggests a mechanism where it alters enzyme activity or receptor interactions, leading to therapeutic effects.
• Pathway Modulation : By inhibiting certain enzymes or receptors, the compound may modulate critical pathways involved in inflammation, cancer progression, or microbial resistance .

Case Studies and Research Findings

Several studies have explored the biological activity of 6-(Cyclohexylthio)-4-methylnicotinic acid and its derivatives. Key findings include:

• Antimicrobial Activity : A study demonstrated that derivatives of this compound showed significant antibacterial activity against common pathogens, suggesting potential use in developing new antimicrobial agents.
• Cancer Research : Research focused on the anticancer properties revealed that the compound could inhibit cell proliferation in various cancer cell lines through HDAC inhibition and modulation of cell signaling pathways .
• Inflammatory Diseases : Investigations into the anti-inflammatory effects indicated that the compound could reduce markers of inflammation in animal models, supporting its potential application in treating autoimmune conditions .

Comparative Analysis

To better understand the uniqueness of 6-(Cyclohexylthio)-4-methylnicotinic acid, it is useful to compare it with related compounds:

Compound Name	Structural Features	Unique Aspects
Methyl Nicotinate	Methyl ester of nicotinic acid	Lacks cyclohexylthio group
Cyclohexylthio Nicotinate	Cyclohexylthio group attached directly to nicotinic acid	No methyl substitution at position 4
Ethyl 6-(cyclohexylthio)-4-methylnicotinate	Ethyl instead of methyl at the ester position	Variation in alkyl chain length impacts solubility

This table illustrates how 6-(Cyclohexylthio)-4-methylnicotinic acid stands out due to its combination of thioether and nicotinic acid functionalities, potentially enhancing its pharmacological profile compared to related compounds.